Cas no 2193067-46-6 (octahydro-2H-cycloheptabfuran-3a-amine hydrochloride, Mixture of diastereomers)

• Product Name: octahydro-2H-cycloheptabfuran-3a-amine hydrochloride, Mixture of diastereomers
• CAS No: 2193067-46-6
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• CID: 5164567
• PubChem ID: 136575470
• Update Time: 2025-06-20

octahydro-2H-cycloheptabfuran-3a-amine hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• octahydro-2H-cyclohepta[b]furan-3a-amine hydrochloride
• Octahydro-3aH-cyclohepta[b]furan-3a-amine hydrochloride
• 2,3,4,5,6,7,8,8a-octahydrocyclohepta[b]furan-3a-amine;hydrochloride
• starbld0049745
• Z3074058757
• octahydro-2H-cycloheptabfuran-3a-amine hydrochloride, Mixture of diastereomers

• Inchi： 1S/C9H17NO.ClH/c10-9-5-3-1-2-4-8(9)11-7-6-9;/h8H,1-7,10H2;1H
• InChI Key： PGDZZCRCDMZMSI-UHFFFAOYSA-N
• SMILES： Cl.O1CCC2(CCCCCC12)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Topological Polar Surface Area: 35.2

Additional information on octahydro-2H-cycloheptabfuran-3a-amine hydrochloride, Mixture of diastereomers

Octahydro-2H-cycloheptabfuran-3a-amine Hydrochloride, Mixture of Diastereomers (CAS No. 2193067-46-6)

Octahydro-2H-cycloheptabfuran-3a-amine hydrochloride, a compound with the CAS number 2193067-46-6, is a versatile and intriguing molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a mixture of diastereomers, which adds to its complexity and potential utility in various applications. The unique structure of this molecule, characterized by a cycloheptane ring fused with a furan ring and an amine group, makes it an interesting candidate for the development of new therapeutic agents.

The octahydro-2H-cycloheptabfuran-3a-amine core structure is particularly noteworthy due to its potential for modulating biological pathways. Recent studies have shown that compounds with similar structural motifs can exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and neuroprotective effects. The presence of the amine group in the molecule allows for further functionalization, which can be tailored to enhance specific pharmacological properties.

In the context of drug discovery, the mixture of diastereomers presents both challenges and opportunities. The different diastereomers may have distinct biological activities, and separating them can be a complex process. However, this complexity also provides a rich source of compounds for screening and optimization. Researchers are increasingly using advanced techniques such as chiral chromatography and computational modeling to better understand the behavior of these diastereomers and to identify the most promising candidates for further development.

The hydrochloride salt form of octahydro-2H-cycloheptabfuran-3a-amine is particularly advantageous for pharmaceutical applications. The hydrochloride salt improves the solubility and stability of the compound, making it more suitable for formulation into various dosage forms such as tablets, capsules, and injectable solutions. This enhanced solubility can also improve bioavailability, which is crucial for ensuring that the drug reaches its intended target in the body.

Recent advancements in synthetic chemistry have facilitated the efficient synthesis of octahydro-2H-cycloheptabfuran-3a-amine hydrochloride. Techniques such as catalytic hydrogenation and stereoselective synthesis have been employed to produce this compound with high yield and purity. These synthetic methods not only reduce the cost of production but also minimize environmental impact, aligning with the principles of green chemistry.

In preclinical studies, octahydro-2H-cycloheptabfuran-3a-amine hydrochloride has shown promising results in various disease models. For instance, it has demonstrated potent anti-inflammatory activity in animal models of arthritis, suggesting its potential as a treatment for inflammatory conditions. Additionally, preliminary data indicate that this compound may have neuroprotective effects, which could be beneficial in neurological disorders such as Alzheimer's disease and Parkinson's disease.

The safety profile of octahydro-2H-cycloheptabfuran-3a-amine hydrochloride is another critical aspect being investigated. Preclinical toxicology studies have shown that this compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. These findings support its potential for further clinical development.

Looking ahead, octahydro-2H-cycloheptabfuran-3a-amine hydrochloride holds great promise as a lead compound for drug discovery efforts. Ongoing research aims to optimize its pharmacological properties through structure-based drug design and to explore its potential in combination therapies. The unique structural features and biological activities of this compound make it an exciting area of study for scientists and researchers in the pharmaceutical industry.